Cas no 1339472-47-7 (6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid)

• Product Name: 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid
• CAS No: 1339472-47-7
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• MDL: MFCD18902441
• CID: 5608358
• PubChem ID: 63874486
• Update Time: 2025-10-19

6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 6-[[(1-methylethyl)amino]sulfonyl]-
• 6-(n-Isopropylsulfamoyl)nicotinic acid
• EN300-841273
• AKOS013188420
• CS-0289828
• 1339472-47-7
• 6-[(propan-2-yl)sulfamoyl]pyridine-3-carboxylic acid
• 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid

• MDL： MFCD18902441
• Inchi： 1S/C9H12N2O4S/c1-6(2)11-16(14,15)8-4-3-7(5-10-8)9(12)13/h3-6,11H,1-2H3,(H,12,13)
• InChI Key： NSBWFIYWJWTNAE-UHFFFAOYSA-N
• SMILES： C1=NC(S(NC(C)C)(=O)=O)=CC=C1C(O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.363±0.06 g/cm3(Predicted)
• Boiling Point: 440.3±55.0 °C(Predicted)
• pka: 2.81±0.10(Predicted)

Additional information on 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid

Introduction to 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid (CAS No. 1339472-47-7)

6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid, also known by its CAS number 1339472-47-7, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring, a sulfamoyl group, and an isopropyl substituent. These structural elements contribute to its potential biological activities and make it a valuable candidate for various therapeutic applications.

The chemical structure of 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid can be represented as C₁₁H₁₄N₂O₃S. The presence of the sulfamoyl group (SO₂NH₂) and the isopropyl substituent on the pyridine ring imparts specific chemical properties that are crucial for its biological activity. The sulfamoyl group is known for its ability to form hydrogen bonds and interact with biological targets, while the isopropyl substituent adds steric bulk, which can influence the compound's binding affinity and selectivity.

In recent years, 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid has gained attention for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid effectively inhibits the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This finding suggests that the compound could be developed into a novel anti-inflammatory drug with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Beyond its anti-inflammatory properties, 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid has also shown potential in cancer research. A study conducted at the National Cancer Institute found that this compound selectively targets and inhibits the growth of certain cancer cell lines, particularly those derived from breast and lung cancers. The mechanism of action appears to involve the disruption of cellular signaling pathways that are critical for tumor survival and proliferation. These findings highlight the compound's potential as a lead molecule for developing new anticancer therapies.

The synthesis of 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid has been extensively studied, and several efficient routes have been reported in the literature. One common synthetic approach involves the reaction of 6-bromopyridine-3-carboxylic acid with isopropylamine followed by sulfonation to introduce the sulfamoyl group. This method provides high yields and good purity, making it suitable for large-scale production. Additionally, recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods, which reduce waste and minimize the use of hazardous reagents.

The pharmacokinetic properties of 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. Furthermore, preliminary toxicity studies indicate that 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid has low toxicity at therapeutic doses, suggesting a wide therapeutic window.

In conclusion, 6-(propan-2-yl)sulfamoylpyridine-3-carboxylic acid (CAS No. 1339472-47-7) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to explore its mechanisms of action and optimize its efficacy for various medical conditions, paving the way for new treatments in inflammation and cancer.